N-methoxy-N-methylprop-2-enamide
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Overview
Description
N-methoxy-N-methylprop-2-enamide is a chemical compound with the CAS Number: 193634-77-4 . It has a molecular weight of 115.13 . The IUPAC name for this compound is N-methoxy-N-methylacrylamide . It is typically stored at a temperature of 4°C . The physical form of this compound is liquid .
Molecular Structure Analysis
The Inchi Code for this compound is1S/C5H9NO2/c1-4-5(7)6(2)8-3/h4H,1H2,2-3H3
. The Inchi Key is IAAVEAHABZTBNK-UHFFFAOYSA-N
. Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 115.13 .Scientific Research Applications
Synthesis of Enamides and Pyrimidones
N-methoxy-N-methylprop-2-enamide, known as a Weinreb amide, has been utilized in the selective synthesis of enamides via C-H amidation with dioxazolones under [Cp*CoIII] catalysis. This process enables the formation of enamides, which can further cyclize to form pyrimidones. These pyrimidones also act as directing groups for secondary C-H amidation, providing a versatile approach in organic synthesis (Liu, Xie, Jia, & Li, 2018).
Utility in Synthetic Chemistry
The Weinreb amide has been recognized for its unique properties as an acylating agent. It's used extensively in reactions with organolithium or organomagnesium reagents, serving as a robust equivalent for an aldehyde group. This dual function has been exploited in various synthetic applications, making it a valuable tool in both academic and industrial settings, particularly in pharmaceutical industries (Balasubramaniam & Aidhen, 2008).
Versatility in Knorr Pyrrole Synthesis
N-methoxy-N-methyl-α-enaminocarboxamides, derived from enamines and Weinreb α-aminoamides, have demonstrated versatility in the Knorr pyrrole synthesis. Their reaction with organometallic compounds followed by cyclization offers an alternative approach in this synthesis process (Alberola, Ortega, Sadaba, & Sañudo, 1999).
Molecularly Imprinted Polymers Synthesis
N-(2-Arylethyl)-2-methylprop-2-enamides have been explored for the formation of molecularly imprinted polymers (MIPs). These compounds, functionalized with various substituents, act as templates for MIPs, showing a high affinity towards target biomolecules like tyramine and L-norepinephrine (Sobiech, Maciejewska, & Luliński, 2022).
Enantioselective Synthesis
In the context of enantioselective synthesis, N-methoxy-N-methylamide from (S)-methylpyroglutamate has been utilized for the addition of Grignard reagents, leading to the formation of various chiral compounds. This showcases its role in synthesizing specific stereochemical configurations in organic compounds (Calvez, Chiaroni, & Langlois, 1998).
Acylating Agent in Synthesis
Recognized as an effective acylating agent, N-methoxy-N-methylamides react with organometallics to produce ketones without side products. Their preparation involves the condensation of carboxylic acids and N,O-dimethylhydroxylamine hydrochloride, using various coupling reagents, indicating their broad utility in organic synthesis (Lee & Park, 2002).
Safety and Hazards
N-methoxy-N-methylprop-2-enamide is classified as a dangerous substance. The hazard statements associated with it are H226, H302, H312, H315, H317, H318, H332, and H335 . The precautionary statements are P210, P233, P240, P241, P242, P243, P261, P264, P270, P271, P272, P280, P301+P312, P302+P352, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P333+P313, P362, P363, P370+P378, P403+P233, P403+P235, P405, and P501 .
properties
IUPAC Name |
N-methoxy-N-methylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO2/c1-4-5(7)6(2)8-3/h4H,1H2,2-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAAVEAHABZTBNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(=O)C=C)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
115.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
193634-77-4 |
Source
|
Record name | N-methoxy-N-methylprop-2-enamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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